But-2-ynyl-cyclohexyl-amine
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Overview
Description
But-2-ynyl-cyclohexyl-amine is a useful research compound. Its molecular formula is C10H17N and its molecular weight is 151.253. The purity is usually 95%.
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Scientific Research Applications
Cycloisomerization in Synthesis
But-2-ynyl-cyclohexyl-amine is involved in cycloisomerization reactions. Gabriele et al. (2001) and (2003) describe its use in the cycloisomerization of (Z)-(2-en-4-ynyl)amines to synthesize substituted pyrroles, with palladium chloride as a catalyst. This process exhibits smooth cycloisomerization at temperatures between 25-100°C in anhydrous N,N-dimethylacetamide (Gabriele et al., 2001) and (Gabriele et al., 2003).
Asymmetric Allylic Amination
In the field of asymmetric synthesis, Uozumi et al. (2004) report the use of this compound in asymmetric allylic amination of cycloalkenyl carbonates with dibenzylamines, catalyzed by a palladium complex. This reaction occurs in water under heterogeneous conditions, leading to the formation of cycloalkenylamines with high enantiomeric selectivity (Uozumi et al., 2004).
Protection of Amines and Amino Acids
Ramesh and Chandrasekaran (2005) developed a novel C2-symmetric protecting group for amines, the but-2-ynylbisoxycarbonyl (Bbc) group, which can be deblocked with tetrathiomolybdate under neutral conditions. This compound plays a role in this context, demonstrating its application in peptide synthesis and orthogonality with other protecting groups (Ramesh & Chandrasekaran, 2005).
Biobased Amines and Material Chemistry
Froidevaux et al. (2016) discuss the synthesis of biobased primary and secondary amines, including this compound, from various biomass sources. Their use as building blocks in material chemistry, particularly for the synthesis of biobased polymers, highlights the growing interest in sustainable monomers and polymers in various applications (Froidevaux et al., 2016).
Safety and Hazards
Future Directions
While specific future directions for But-2-ynyl-cyclohexyl-amine were not found in the sources, the field of organic synthesis is continually evolving with new methods and applications being developed. The use of bio-based amines in various industries, including pharmaceuticals, agrochemicals, and materials science, is a growing area of research .
Properties
IUPAC Name |
N-but-2-ynylcyclohexanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N/c1-2-3-9-11-10-7-5-4-6-8-10/h10-11H,4-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMTIWUUGQBIURS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CCNC1CCCCC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.